Cas no 1343456-16-5 (1-(2-tert-butyl-1,3-thiazol-4-yl)ethan-1-one)

1-(2-tert-butyl-1,3-thiazol-4-yl)ethan-1-one structure
1343456-16-5 structure
Product Name:1-(2-tert-butyl-1,3-thiazol-4-yl)ethan-1-one
CAS No:1343456-16-5
MF:C9H13NOS
MW:183.270621061325
MDL:MFCD20348883
CID:4585814
PubChem ID:59135250
Update Time:2024-11-04

1-(2-tert-butyl-1,3-thiazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-(tert-Butyl)thiazol-4-yl)ethanone
    • 1-(2-tert-butyl-1,3-thiazol-4-yl)ethanone
    • 1-(2-(t-Butyl)thiazol-4-yl)ethanone
    • W16104
    • 1-(2-tert-butyl-1,3-thiazol-4-yl)ethan-1-one
    • 1343456-16-5
    • EN300-805029
    • AKOS013868868
    • MFCD20348883
    • SCHEMBL13394729
    • AS-65189
    • CS-0217640
    • DB-200782
    • Z1235959302
    • MDL: MFCD20348883
    • Inchi: 1S/C9H13NOS/c1-6(11)7-5-12-8(10-7)9(2,3)4/h5H,1-4H3
    • InChI Key: AFBLIINTGRGOBD-UHFFFAOYSA-N
    • SMILES: S1C=C(C(C)=O)N=C1C(C)(C)C

Computed Properties

  • Exact Mass: 183.07178521g/mol
  • Monoisotopic Mass: 183.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 58.2

1-(2-tert-butyl-1,3-thiazol-4-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A059005285-1g
1-(2-(tert-Butyl)thiazol-4-yl)ethanone
1343456-16-5 97%
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745.56 USD 2021-06-01
abcr
AB510574-250 mg
1-(2-(t-Butyl)thiazol-4-yl)ethanone; .
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Chemenu
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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Enamine
EN300-805029-1.0g
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1343456-16-5 95%
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Enamine
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